Ethyl 2-(1-amino-3-methylcyclobutyl)acetate
Overview
Description
Ethyl 2-(1-amino-3-methylcyclobutyl)acetate is an organic compound belonging to the ester family. Esters are characterized by their pleasant odors and are often found in natural products like fruits and flowers . This compound features a cyclobutyl ring substituted with an amino group and a methyl group, making it a unique structure in the realm of organic chemistry.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of ethyl 2-(1-amino-3-methylcyclobutyl)acetate typically involves the esterification of 2-(1-amino-3-methylcyclobutyl)acetic acid with ethanol in the presence of an acid catalyst. The reaction is carried out under reflux conditions to ensure complete conversion of the acid to the ester .
Industrial Production Methods
Industrial production of this compound may involve continuous flow reactors to optimize the esterification process. Microwave-assisted esterification has also been explored to enhance reaction efficiency and yield .
Chemical Reactions Analysis
Types of Reactions
Reduction: The ester can be reduced to the corresponding alcohol using reducing agents like lithium aluminum hydride.
Aminolysis: Reaction with amines can convert the ester into amides.
Common Reagents and Conditions
Hydrolysis: Acidic or basic conditions with water.
Reduction: Lithium aluminum hydride in anhydrous ether.
Aminolysis: Amines under mild heating.
Major Products
Hydrolysis: 2-(1-amino-3-methylcyclobutyl)acetic acid and ethanol.
Reduction: 2-(1-amino-3-methylcyclobutyl)ethanol.
Aminolysis: Corresponding amides.
Scientific Research Applications
Ethyl 2-(1-amino-3-methylcyclobutyl)acetate has diverse applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of complex organic molecules.
Biology: Investigated for its potential role in biochemical pathways involving esters.
Medicine: Explored for its pharmacological properties and potential therapeutic applications.
Industry: Utilized in the production of fragrances and flavoring agents due to its ester functionality.
Mechanism of Action
The mechanism of action of ethyl 2-(1-amino-3-methylcyclobutyl)acetate involves its interaction with specific molecular targets. The ester group can undergo hydrolysis to release the active acid form, which may interact with enzymes or receptors in biological systems . The cyclobutyl ring and amino group contribute to its unique binding properties and biological activity .
Comparison with Similar Compounds
Similar Compounds
Ethyl acetate: A simple ester with a pleasant odor, commonly used as a solvent.
Methyl butyrate: Another ester known for its fruity aroma.
Isopentyl acetate: Found in banana oil, used in flavorings and fragrances.
Uniqueness
Ethyl 2-(1-amino-3-methylcyclobutyl)acetate stands out due to its cyclobutyl ring and amino group, which are not commonly found in simple esters.
Properties
Molecular Formula |
C9H17NO2 |
|---|---|
Molecular Weight |
171.24 g/mol |
IUPAC Name |
ethyl 2-(1-amino-3-methylcyclobutyl)acetate |
InChI |
InChI=1S/C9H17NO2/c1-3-12-8(11)6-9(10)4-7(2)5-9/h7H,3-6,10H2,1-2H3 |
InChI Key |
LVDVODGSTIPJIH-UHFFFAOYSA-N |
Canonical SMILES |
CCOC(=O)CC1(CC(C1)C)N |
Origin of Product |
United States |
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![[2-(Aminomethyl)-4-ethyloctyl]cyclopentanehydrochloride](/img/structure/B13537576.png)
